ethyl 2,4-dioxocyclopentane-1-carboxylate

• IUPAC Name: ethyl 2,4-dioxocyclopentane-1-carboxylate
• InChI: InChI=1S/C8H10O4/c1-2-12-8(11)6-3-5(9)4-7(6)10/h6H,2-4H2,1H3
• InChI Key: FMESKHXZDRZUSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(=O)CC1=O
• Molecular Formula: C8H10O4
• Molecular Weight: 170.16 g/mol

Description

Ethyl 2,4-dioxocyclopentane-1-carboxylate (EDC) is a versatile reagent used in organic synthesis for the formation of carbon-carbon bonds. It is a key intermediate in the synthesis of a wide variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. EDC has been widely used in the synthesis of peptides, peptidomimetics, and other peptidic compounds. It is also used in the preparation of polymers, polysaccharides, and other polymeric materials. EDC is a highly efficient and versatile reagent, and its use has been extensively studied.

Mechanism of Action

Ethyl 2,4-dioxocyclopentane-1-carboxylate reacts with amines to form amides, which can be further reacted with other functional groups to form a variety of compounds. ethyl 2,4-dioxocyclopentane-1-carboxylate can also react with carboxylic acids to form esters, which can be further reacted with other functional groups to form a variety of compounds. ethyl 2,4-dioxocyclopentane-1-carboxylate can also react with alcohols to form ethers, which can be further reacted with other functional groups to form a variety of compounds.
Biochemical and Physiological Effects
ethyl 2,4-dioxocyclopentane-1-carboxylate is a highly reactive reagent, and its use in biochemical and physiological studies must be carefully monitored. ethyl 2,4-dioxocyclopentane-1-carboxylate has been used to study the structure and function of proteins, including the effects of mutations on protein structure and function. ethyl 2,4-dioxocyclopentane-1-carboxylate has also been used to study the structure and function of enzymes, including the effects of mutations on enzyme activity. ethyl 2,4-dioxocyclopentane-1-carboxylate has also been used to study the structure and function of DNA, including the effects of mutations on DNA structure and function.

Advantages and Limitations for Lab Experiments

The use of ethyl 2,4-dioxocyclopentane-1-carboxylate in laboratory experiments has several advantages. ethyl 2,4-dioxocyclopentane-1-carboxylate is highly efficient and versatile, and it can be used to synthesize a wide variety of compounds. ethyl 2,4-dioxocyclopentane-1-carboxylate is also relatively inexpensive and easy to obtain. However, ethyl 2,4-dioxocyclopentane-1-carboxylate is also highly reactive, and its use must be carefully monitored. ethyl 2,4-dioxocyclopentane-1-carboxylate can cause unwanted side reactions and can be hazardous to handle.

Future Directions

The use of ethyl 2,4-dioxocyclopentane-1-carboxylate is expected to continue to expand in the future. ethyl 2,4-dioxocyclopentane-1-carboxylate is being used in the synthesis of new pharmaceuticals, agrochemicals, and specialty chemicals. ethyl 2,4-dioxocyclopentane-1-carboxylate is also being used in the synthesis of new polymers, polysaccharides, and other polymeric materials. ethyl 2,4-dioxocyclopentane-1-carboxylate is also being used in the synthesis of organometallic compounds, such as organocatalysts and organometallic catalysts. ethyl 2,4-dioxocyclopentane-1-carboxylate is also being used to study the structure and function of proteins, enzymes, and DNA. Finally, ethyl 2,4-dioxocyclopentane-1-carboxylate is being used to study the effects of mutations on protein structure and function, enzyme activity, and DNA structure and function.

Synthesis Methods

Ethyl 2,4-dioxocyclopentane-1-carboxylate is synthesized via the reaction of ethyl chloride with ethylene oxide in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces a mixture of ethyl 2,4-dioxocyclopentane-1-carboxylate and ethylene carbonate. The ethyl 2,4-dioxocyclopentane-1-carboxylate is then separated from the ethylene carbonate by distillation. The yield of ethyl 2,4-dioxocyclopentane-1-carboxylate is typically around 90%.

Scientific Research Applications

Ethyl 2,4-dioxocyclopentane-1-carboxylate has been used extensively in the synthesis of peptides, peptidomimetics, and other peptidic compounds. It is also used in the synthesis of polymers, polysaccharides, and other polymeric materials. ethyl 2,4-dioxocyclopentane-1-carboxylate has also been used in the synthesis of organometallic compounds, such as organocatalysts and organometallic catalysts.